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Compound of Interest

Compound Name: 2-Bromo-5-methoxypyrazine

Cat. No.: B117211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scale-up synthesis of

2-Bromo-5-methoxypyrazine, a key intermediate in the development of various

pharmaceutical compounds. The methodologies described herein are curated from established

literature and adapted for larger-scale production, focusing on process efficiency, safety, and

product quality.

Introduction
2-Bromo-5-methoxypyrazine and its derivatives are important building blocks in medicinal

chemistry due to the versatile reactivity of the pyrazine core and the specific substitution

pattern. The bromine atom allows for various cross-coupling reactions to introduce molecular

diversity, while the methoxy group influences the electronic properties and metabolic stability of

the final compounds. As drug candidates progress through the development pipeline, the need

for robust and scalable synthetic routes becomes critical. This document outlines key

considerations and detailed protocols for the kilogram-scale synthesis of this important

intermediate.
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Two primary retrosynthetic approaches are considered for the scale-up synthesis of 2-Bromo-
5-methoxypyrazine. The choice of route will depend on the availability and cost of starting

materials, as well as the specific capabilities of the manufacturing facility.

Route A initiates from the commercially available 2-aminopyrazine, proceeding through

methoxylation, followed by bromination.

Route B also starts with 2-aminopyrazine, but involves an initial bromination step, followed by

the introduction of the methoxy group.

A third, alternative route starting from 2,5-dichloropyrazine is also briefly discussed, which

allows for sequential functionalization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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